Cas no 2763916-10-3 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid
• CAS No: 2763916-10-3
• MF: C₂₅H₂₃NO₆
• MW: 433.45322728157
• CID: 6318656
• PubChem ID: 165994608
• Update Time: 2025-10-24

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763916-10-3
• EN300-37343072
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid

• Inchi： 1S/C25H23NO6/c1-30-22-13-21(23(31-2)11-15(22)12-24(27)28)26-25(29)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,13,20H,12,14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： PPHGYPDXPOEWLX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(=C(CC(=O)O)C=C1OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.15253745g/mol
• Monoisotopic Mass: 433.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid

Compound CAS No. 2763916-10-3: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic Acid

The compound with CAS No. 2763916-10-3, known as 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethoxyphenyl]acetic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a dimethoxyphenyl moiety, and an acetic acid side chain. The presence of these functional groups makes it a versatile molecule with potential uses in drug design, peptide synthesis, and fluorescent labeling.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is known for its stability under basic conditions and ease of removal under acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). The dimethoxyphenyl group in this compound adds to its stability and solubility properties, which are critical for its application in biological systems. Additionally, the acetic acid side chain provides flexibility and reactivity, enabling further functionalization for specific applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The fluorenylmethoxycarbonyl group has been shown to enhance the bioavailability of drugs by protecting them from enzymatic degradation during transit through biological barriers. Furthermore, the dimethoxyphenyl moiety contributes to the molecule's ability to penetrate cellular membranes, making it an attractive candidate for targeted drug delivery.

Another area of interest is the application of this compound in fluorescence-based assays. The fluorenylmethoxycarbonyl group exhibits strong fluorescence properties under UV light, which can be utilized for tracking molecules in vivo and in vitro. Recent advancements in fluorescent imaging techniques have made such compounds invaluable in studying cellular processes and drug interactions at the molecular level.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling with the dimethoxyphenylacetic acid derivative. Researchers have reported optimized reaction conditions that significantly improve the yield and purity of the final product.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate absorption rates when administered orally or parenterally. Its bioavailability is influenced by factors such as pH levels and enzymatic activity in the gastrointestinal tract. However, modifications to its structure, such as altering the substituents on the phenyl ring or adding additional functional groups, can potentially enhance its pharmacokinetic profile.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in treating various diseases. Its ability to act as a prodrug or a carrier for bioactive molecules makes it a promising candidate for developing novel therapeutic agents. Additionally, its role as a fluorescent probe in diagnostic tools could revolutionize early disease detection and monitoring.

In conclusion, CAS No. 2763916-10-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development. As advancements continue to be made in synthetic methodologies and pharmacological studies, this compound is expected to play an increasingly important role in shaping future innovations in medicine and biotechnology.